3-Methoxyphenyl isothiocyanate
Overview
Description
3-Methoxyphenyl isothiocyanate, also referred to as m-methoxyphenyl isothiocyanate, is an isothiocyanate derivative . It has a molecular formula of C8H7NOS .
Molecular Structure Analysis
The molecular structure of 3-Methoxyphenyl isothiocyanate can be represented by the InChI string: InChI=1S/C8H7NOS/c1-10-8-4-2-3-7(5-8)9-6-11/h2-5H,1H3 . The molecular weight of this compound is 165.21 g/mol .Physical And Chemical Properties Analysis
3-Methoxyphenyl isothiocyanate has a molecular weight of 165.21 g/mol . It has a computed XLogP3 value of 3.7, indicating its lipophilicity . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 2 . Its exact mass and monoisotopic mass are both 165.02483502 g/mol . The topological polar surface area of the compound is 53.7 Ų . The compound has a heavy atom count of 11 .Scientific Research Applications
Chemical Structure Analysis
3-Methoxyphenyl isothiocyanate has the molecular formula C8H7NOS and a molecular weight of 165.212 . It’s a derivative of isothiocyanate . The structure of this compound can be analyzed using various spectroscopic techniques, which can provide valuable information about its chemical properties .
Synthesis of Pyrimidine Derivatives
3-Methoxyphenyl isothiocyanate can be used in the synthesis of 1,3-bis(3-methoxyphenyl)-6-methyl-5-(trimethylsilyl)pyrimidine-2,4(1H,3H)-dione . Pyrimidine derivatives have a wide range of applications in medicinal chemistry, including as antiviral, anticancer, and anti-inflammatory agents .
Synthesis of Thiadiazolo Pyrimidinone Derivatives
This compound may also be used in the synthesis of 2-[(3-methoxyphenyl)amino]naphtho[2,1-b]furo-5H-[3,2-d][1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one . Thiadiazolo pyrimidinone derivatives are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties .
Material for Chemical Reactions
3-Methoxyphenyl isothiocyanate can serve as a reagent in various chemical reactions. Its isothiocyanate group (-N=C=S) is highly reactive, making it useful in the synthesis of a wide range of organic compounds .
Research in Material Science
Due to its unique chemical structure, 3-Methoxyphenyl isothiocyanate can be used in material science research, particularly in the development of new polymers and composite materials .
Development of Bioactive Compounds
The isothiocyanate group in 3-Methoxyphenyl isothiocyanate can react with amines to form thioureas, which are known for their bioactive properties. This makes 3-Methoxyphenyl isothiocyanate potentially useful in the development of new pharmaceuticals .
Mechanism of Action
Target of Action
Isothiocyanates are known to interact with a variety of molecular targets in cells, including proteins and enzymes involved in processes such as cell cycle regulation and apoptosis .
Mode of Action
The exact mode of action can vary depending on the specific isothiocyanate and the cellular context. This can lead to changes in cellular redox status and the activation of signaling pathways .
Biochemical Pathways
Isothiocyanates can affect multiple biochemical pathways. For example, they can induce phase II detoxification enzymes, potentially aiding in the elimination of carcinogens from the body. They can also inhibit the activation of nuclear factor kappa B (NF-ĸB), a protein complex involved in the regulation of immune responses, inflammation, and cell survival .
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (ADME) properties of isothiocyanates can vary. Many isothiocyanates are metabolized via the mercapturic acid pathway, which involves conjugation with glutathione and further processing to form mercapturic acid derivatives .
Result of Action
The cellular effects of isothiocyanates can include the induction of cell cycle arrest and apoptosis, which can inhibit the growth of cancer cells. They may also have anti-inflammatory effects .
Action Environment
The action of isothiocyanates can be influenced by various environmental factors. For example, the presence of certain dietary components can affect the bioavailability of isothiocyanates. Additionally, factors such as pH can influence the stability of isothiocyanates and their precursors .
Safety and Hazards
properties
IUPAC Name |
1-isothiocyanato-3-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NOS/c1-10-8-4-2-3-7(5-8)9-6-11/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHBYCPUKGYEYFU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)N=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10185175 |
Source
|
| Record name | 3-Methoxyphenyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10185175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxyphenyl isothiocyanate | |
CAS RN |
3125-64-2 |
Source
|
| Record name | 1-Isothiocyanato-3-methoxybenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3125-64-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methoxyphenyl isothiocyanate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003125642 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Methoxyphenyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10185175 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Methoxyphenyl isothiocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the potential therapeutic benefits of 3-Methoxyphenyl isothiocyanate based on the provided research?
A1: Research suggests that 3-Methoxyphenyl isothiocyanate demonstrates promising inhibitory activity against butyrylcholinesterase, achieving 49.2% inhibition at a concentration of 1.14 mM []. This finding suggests potential applications in managing Alzheimer's disease, where butyrylcholinesterase inhibition is a therapeutic target.
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